(2Z)-7-{[bis(2-methoxyethyl)amino]methyl}-2-[(3,4-dichlorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-[(3,4-dichlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H23Cl2NO5/c1-28-9-7-25(8-10-29-2)13-16-19(26)6-4-15-21(27)20(30-22(15)16)12-14-3-5-17(23)18(24)11-14/h3-6,11-12,26H,7-10,13H2,1-2H3/b20-12-
• InChI Key: ZRFQFQYCYTXXOD-NDENLUEZSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=CC(=C(C=C3)Cl)Cl)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C=C3)Cl)Cl)/C2=O)O
• Molecular Formula: C22H23Cl2NO5
• Molecular Weight: 452.3 g/mol

Description

This compound is a benzofuran derivative with a dichlorophenyl group and a bis(2-methoxyethyl)amino group. Benzofurans are aromatic organic compounds that consist of a benzene ring fused to a furan ring. They are known for their diverse biological activities. The dichlorophenyl group is a common motif in many pharmaceuticals and pesticides, and the bis(2-methoxyethyl)amino group could potentially impart interesting chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran core, the dichlorophenyl group, and the bis(2-methoxyethyl)amino group. These groups could potentially influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich benzofuran core and the electron-withdrawing dichlorophenyl group. The bis(2-methoxyethyl)amino group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran core could contribute to its aromaticity and stability, while the dichlorophenyl and bis(2-methoxyethyl)amino groups could influence its polarity and solubility.

Future Directions

The study of benzofuran derivatives is a vibrant field due to their diverse biological activities. This particular compound, with its unique combination of functional groups, could be of interest in various areas of research, including medicinal chemistry and material science.

Mechanism of Action

Mode of Action

The presence of bis(2-methoxyethyl)amino and dichlorophenyl groups in its structure suggests that it might interact with its targets through hydrogen bonding or halogen bonding .

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways. Based on the compound’s structure, it could potentially influence pathways involving proteins that interact with similar structural motifs .

Pharmacokinetics

Its solubility in water suggests that it could be well-absorbed and distributed in the body . The presence of metabolically labile groups such as the methoxyethylamino group suggests that it might undergo metabolic transformations .

Result of Action

The molecular and cellular effects of F3385-2629’s action are currently unknown due to the lack of specific information about its biological targets and mode of action .